4-[2-(4-Fluorophenyl)-1,3-dioxolan-2-yl]-2-nitroaniline

• CAS No.: 64420-30-0
• Molecular Formula: C15H13FN2O4
• Molecular Weight: 304.27 g/mol
• IUPAC Name: 4-[2-(4-fluorophenyl)-1,3-dioxolan-2-yl]-2-nitroaniline
• InChI: InChI=1S/C15H13FN2O4/c16-12-4-1-10(2-5-12)15(21-7-8-22-15)11-3-6-13(17)14(9-11)18(19)20/h1-6,9H,7-8,17H2
• InChI Key: ISYYBUVYPKLKIJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)(C2=CC=C(C=C2)F)C3=CC(=C(C=C3)N)[N+](=O)[O-]

Description

4-[2-(4-Fluorophenyl)-1,3-dioxolan-2-yl]-2-nitroaniline is a useful research compound. Its molecular formula is C15H13FN2O4 and its molecular weight is 304.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 26 parts of (4-amino-3-nitrophenyl)(4-fluorophenyl)methanone, 12 parts of 1,2-ethanediol, 10 parts of 4-methylbenzenesulfonic acid, 32 parts of butanol and 360 parts of benzene is stirred and refluxed for 96 hours with water-separator. Another 5 parts of 4-methylbenzenesulfonic acid are added and stirring at reflux is continued for 72 hours. The reaction mixture is cooled, water is added and the layers are separated. The organic phase is dried, filtered and evaporated. The residue is purified twice by column-chromatography over silica gel using first a mixture of trichloromethane and 2% of methanol and then trichloromethane as eluent. The pure fractions are collected and the eluent is evaporated, yielding 10.1 parts (33.2%) of 4-[2-(4-fluorophenyl)-1,3-dioxolan-2-yl]-2-nitrobenzenamine; mp. 105° C.

Synthesis routes and methods II

Procedure details